Cas no 26504-29-0 (S,S-Dibenzyl Trithiocarbonate)

• Product Name: S,S-Dibenzyl Trithiocarbonate
• CAS No: 26504-29-0
• MF: C₁₅H₁₄S₃
• MW: 290.466660022736
• MDL: MFCD12911902
• CID: 272427
• PubChem ID: 329765756
• Update Time: 2025-07-11

S,S-Dibenzyl Trithiocarbonate Chemical and Physical Properties

Names and Identifiers

• Carbonotrithioic acid,bis(phenylmethyl) ester
• bis(benzylsulfanyl)methanethione
• S,S-Dibenzyl trithiocarbonate
• dibenzyl carbonotrithioate
• dibenzyl trithiocarbonate
• trithiocarbonic acid dibenzyl ester
• Carbonic acid, trithio-, dibenzyl ester
• DBTTC
• NSC 33081
• Carbonotrithioic acid bis(phenylmethyl) ester
• Dibenzyltrithiocarbonate
• S,S-DIBENZYLTRITHIOCARBONATE
• Carbonotrithioic acid, bis(phenylmethyl) ester
• NSC33081
• Trithiocarbonic acid dibenzyl
• TRA0025325
• SC10809
• SCHEMBL161188
• NS00077836
• 26504-29-0
• dibenzylcarbonotrithioate
• NSC-33081
• DTXSID60885355
• BBA50429
• Carbonotrithioic acid,bis(phenylmethyl)ester
• AKOS025243359
• S,S-Dibenzyl trithiocarbonate, 97%
• MFCD12911902
• AS-67202
• G66580
• DB-254028
• LAKYXBYUROTWBI-UHFFFAOYSA-N
• DTXCID201024740
• S,S-Dibenzyl Trithiocarbonate

• MDL： MFCD12911902
• Inchi： 1S/C15H14S3/c16-15(17-11-13-7-3-1-4-8-13)18-12-14-9-5-2-6-10-14/h1-10H,11-12H2
• InChI Key： LAKYXBYUROTWBI-UHFFFAOYSA-N
• SMILES： S(C(=S)SCC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 290.02600
• Monoisotopic Mass: 290.026
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.2

Experimental Properties

• Density: 1.249±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 29-33 °C
• Boiling Point: 469°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.683
• Solubility: Insuluble (1.1E-4 g/L) (25 ºC),
• PSA: 82.69000
• LogP: 5.13810
• Sensitiveness: moisture sensitive, store cold

S,S-Dibenzyl Trithiocarbonate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H317-H319
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on S,S-Dibenzyl Trithiocarbonate

Professional Introduction to SS-Dibenzyl Trithiocarbonate (CAS No: 26504-29-0)

SS-Dibenzyl Trithiocarbonate, a compound with the chemical identifier CAS No: 26504-29-0, represents a significant advancement in the field of organic synthesis and pharmaceutical development. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its versatile applications in the synthesis of complex molecules and its potential role in the development of novel therapeutic agents.

The molecular structure of SS-Dibenzyl Trithiocarbonate consists of a thio carbonate functional group linked to two benzyl groups. This configuration imparts distinct reactivity and stability properties, making it an invaluable intermediate in synthetic chemistry. The thio carbonate moiety is particularly noteworthy, as it serves as a versatile synthetic handle for constructing more intricate molecular architectures. This feature has been leveraged in recent research to develop innovative strategies for the synthesis of heterocyclic compounds, which are prevalent in many biologically active molecules.

In recent years, there has been a surge in research focused on the development of efficient synthetic methodologies for heterocyclic compounds. SS-Dibenzyl Trithiocarbonate has emerged as a key building block in these efforts. Its ability to undergo nucleophilic substitution reactions under mild conditions allows for the facile introduction of various functional groups, thereby enabling the construction of complex scaffolds with high precision. This has been particularly advantageous in the synthesis of drug candidates targeting various therapeutic areas, including oncology and neurodegenerative diseases.

One of the most compelling applications of SS-Dibenzyl Trithiocarbonate is in the realm of drug discovery. Researchers have utilized this compound to develop novel inhibitors of enzymes implicated in cancer progression. For instance, studies have demonstrated its utility in generating potent inhibitors of kinases, which are critical targets in oncology. The benzyl groups provide a stable platform for further functionalization, allowing chemists to tailor the properties of the resulting compounds to optimize their biological activity. These findings highlight the compound's potential as a scaffold for developing next-generation anticancer agents.

The reactivity of the thio carbonate group also makes SS-Dibenzyl Trithiocarbonate a valuable tool in peptide and protein chemistry. Thio carbonate-based strategies have been employed to facilitate peptide coupling reactions, improving yields and efficiencies compared to traditional methods. This has significant implications for the synthesis of peptide-based therapeutics, which are increasingly recognized for their therapeutic potential. The ability to streamline peptide synthesis using this compound could lead to more cost-effective and scalable production processes for peptide drugs.

In addition to its applications in drug discovery and peptide chemistry, SS-Dibenzyl Trithiocarbonate has found utility in materials science. Its unique structural features make it a suitable candidate for designing novel polymers and materials with tailored properties. For example, researchers have explored its use in creating conductive polymers and advanced coatings. These materials could find applications in electronics, energy storage devices, and other high-tech industries.

The synthesis of CAS No: 26504-29-0 itself is an intriguing process that showcases modern synthetic methodologies. The preparation typically involves the reaction of benzyl alcohol with sulfur-containing reagents under controlled conditions. Recent advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields. These improvements align with global efforts to promote green chemistry principles and minimize environmental impact.

The versatility of SS-Dibenzyl Trithiocarbonate extends beyond its role as an intermediate; it also serves as a model system for studying reaction mechanisms and developing new synthetic transformations. Its unique reactivity profile has provided insights into how functional groups influence molecular transformations, contributing to our fundamental understanding of organic chemistry.

The future prospects for CAS No: 26504-29-0 are promising, with ongoing research exploring new applications and refining synthetic methodologies. As our understanding of its properties continues to grow, so too will its utility across various scientific disciplines. Whether used in pharmaceutical development or materials science, this compound exemplifies the importance of innovative chemical tools in advancing scientific knowledge and technological progress.